Cas no 14794-31-1 (ethyl 4-chloro-4-oxobutanoate)

Ethyl 4-chloro-4-oxobutanoate (CAS 638-07-3) is a versatile ester derivative of succinic acid, featuring both a reactive chloro and carbonyl group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bifunctional reactivity enables efficient transformations, such as nucleophilic substitutions or condensations, making it useful for constructing complex molecular frameworks. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. Careful storage under inert conditions is recommended due to its moisture sensitivity. The compound’s purity and stability are critical for reproducible results in multistep syntheses.
ethyl 4-chloro-4-oxobutanoate structure
ethyl 4-chloro-4-oxobutanoate structure
Product Name:ethyl 4-chloro-4-oxobutanoate
CAS No:14794-31-1
MF:C6H9ClO3
MW:164.586861371994
MDL:MFCD00000751
CID:49929
PubChem ID:84648
Update Time:2025-05-28

ethyl 4-chloro-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl succinyl chloride
    • Ethyl 3-(chloroformyl)propionate
    • Ethyl 4-chloro-4-oxobutyrate
    • Succinic acid monoethyl ester chloride
    • 3-Ethoxycarbonylpropionyl chloride
    • BETA CARBETHOXY PROPIONYL CHLORIDE
    • Ethyl 4-chloro-4-oxobutanoate
    • Ethyl Succinoyl Chloride
    • Ethyl succinyl chloride,
    • 3-Carbethoxypropionyl chloride
    • 3-carboethoxy-propionyl chloride
    • 3-chlorocarbonyl-propionic acid ethyl ester
    • 3-ethoxycarbonyl-propionyl chloride
    • ethyl 3-(chlorocarbonyl)propanoate
    • Ethyl siccinyl chloride
    • Ethyl succinoyl ch
    • Ethyl succinyl chloride(ESC)
    • ETHYLSS-BENZOYLACRYLATE
    • 4-Chloro-4-oxobutyric Acid Ethyl Ester
    • Monoethyl succinyl chloride
    • Ethyl succinyl chloride,98%
    • EN300-21401
    • beta-carbethoxypropionylchloride
    • CFH5LG292R
    • ethyl4-chloro-4-oxo-butanoate
    • NS00024847
    • F2190-0032
    • 4-Chloro-4-oxo-butanoic acid ethyl ester
    • .beta.-Carbethoxypropionyl chloride
    • FT-0626361
    • DTXSID4065818
    • 14794-31-1
    • 3-(ethoxycarbonyl)propionyl chloride
    • AKOS000121214
    • AS-12089
    • ethyl 3-chlorocarbonylpropanoate
    • BCP13635
    • Ethyl4-chloro-4-oxobutanoate
    • beta-carboethoxypropionyl chloride
    • ethyl 3-(chloroformyl)propanoate
    • EINECS 238-855-9
    • MFCD00000751
    • ?Ethyl 3-(chloroformyl)propionate
    • J-008428
    • SCHEMBL132199
    • Butanoic acid, 4-chloro-4-oxo-, ethyl ester
    • Propionic acid, 3-(chloroformyl)-, ethyl ester
    • 3-carbethoxypropanoyl chloride
    • 3-(Ethoxycarbonyl)propanoyl chloride
    • Ethyl 4-chloro-4-oxobutyrate, 95%
    • ethoxycarbonylpropionyl chloride
    • 3-Carboethoxypropionyl chloride
    • FT-0625793
    • .beta.-Ethoxycarbonylpropionyl chloride
    • E0368
    • Ethyl 3-chlorocarbonylpropionate
    • DB-042904
    • beta-Ethoxycarbonylpropionyl chloride
    • beta-Carbethoxypropionyl chloride
    • DTXCID5034806
    • ethyl 4-chloro-4-oxobutanoate
    • MDL： MFCD00000751
    • Inchi： 1S/C6H9ClO3/c1-2-10-6(9)4-3-5(7)8/h2-4H2,1H3
    • InChI Key： IXZFDJXHLQQSGQ-UHFFFAOYSA-N
    • SMILES： ClC(CCC(=O)OCC)=O
    • BRN： 1766126

Computed Properties

  • Exact Mass: 164.02400
  • Monoisotopic Mass: 164.024022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.155 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 144°C/90mmHg(lit.)
  • Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
  • Refractive Index: n20/D 1.437(lit.)
  • PSA: 43.37000
  • LogP: 1.09510
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

ethyl 4-chloro-4-oxobutanoate Security Information

ethyl 4-chloro-4-oxobutanoate Customs Data

  • HS CODE：2917190090
  • Customs Data：

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

ethyl 4-chloro-4-oxobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E131894-500g
ethyl 4-chloro-4-oxobutanoate
 14794-31-1 95%
500g
 ¥531.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E131894-100g
ethyl 4-chloro-4-oxobutanoate
 14794-31-1 95%
100g
 ¥125.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E131894-5g
ethyl 4-chloro-4-oxobutanoate
 14794-31-1 95%
5g
 ¥30.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E131894-25g
ethyl 4-chloro-4-oxobutanoate
 14794-31-1 95%
25g
 ¥43.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E131894-2.5kg
ethyl 4-chloro-4-oxobutanoate
 14794-31-1 95%
2.5kg
 ¥1940.90 2023-09-03
TRC
E818230-25g
Ethyl Succinoyl Chloride
 14794-31-1
25g
 $ 64.00 2023-09-07
TRC
E818230-50g
Ethyl Succinoyl Chloride
 14794-31-1
50g
 $ 115.00 2023-09-07
TRC
E818230-100g
Ethyl Succinoyl Chloride
 14794-31-1
100g
 $ 207.00 2023-09-07
TRC
E818230-500g
Ethyl Succinoyl Chloride
 14794-31-1
500g
 $856.00 2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
E0368-25g
ethyl 4-chloro-4-oxobutanoate
 14794-31-1 95.0%(T)
25g
 ￥550.0 2022-05-30

ethyl 4-chloro-4-oxobutanoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:14794-31-1)琥珀酸单乙酯酰氯
Order Number:LE3412239
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:14794-31-1)琥珀酸单乙酯酰氯
LE3412239
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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